Cas no 62188-21-0 (tert-butyl N-(5-methylthiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(5-methylthiophen-2-yl)carbamate
• CAS No: 62188-21-0
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD02940774
• CID: 455028
• PubChem ID: 716045
• Update Time: 2025-07-17

tert-butyl N-(5-methylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-methyl-2-thienyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-methylthiophen-2-yl)carbamate
• tert-butyl 5-methylthiophen-2-ylcarbamate
• AS-8963
• tert-butyl (5-methylthiophen-2-yl)carbamate
• DTXSID60351984
• MRPLSXXSBGWVRM-UHFFFAOYSA-N
• 2-(N-tert-Butoxycarbonylamino)-5-methylthiophene
• tert-butyl 5-methyl-2-thienylcarbamate
• N-(5-methyl-thiophen-2-yl)-carbamic acid tert-butyl ester
• (tert-butoxy)-N-(5-methyl(2-thienyl))carboxamide
• F77993
• SCHEMBL206754
• tert-butyl(5-methylthiophen-2-yl)carbamate
• EN300-93142
• MFCD02940774
• Z1266852392
• 62188-21-0
• TimTec1_002027
• CS-0264548
• HMS1539M03
• AKOS016392148
• DB-221604
• STL301849
• N-Boc 5-methylthiophen-2-amine

• MDL： MFCD02940774
• Inchi： 1S/C10H15NO2S/c1-7-5-6-8(14-7)11-9(12)13-10(2,3)4/h5-6H,1-4H3,(H,11,12)
• InChI Key： MRPLSXXSBGWVRM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.08245
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 38.33

Additional information on tert-butyl N-(5-methylthiophen-2-yl)carbamate

Introduction to Tert-butyl N-(5-methylthiophen-2-yl)carbamate (CAS No. 62188-21-0)

Tert-butyl N-(5-methylthiophen-2-yl)carbamate, a compound with the chemical formula C₁₂H₁₅NO₂ and CAS number 62188-21-0, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the 5-methylthiophen-2-yl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the carbamate functionality and facilitates selective reactions in multi-step synthetic pathways. This makes Tert-butyl N-(5-methylthiophen-2-yl)carbamate a valuable building block for constructing more complex molecules. The presence of the 5-methylthiophen-2-yl group introduces a thiophene ring, which is a common scaffold in many bioactive compounds. Thiophene derivatives have been extensively studied for their potential applications in drug development due to their ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that certain thiophene derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a methyl group at the 5-position of the thiophene ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. This structural feature has been exploited in the design of novel drugs targeting specific diseases.

The synthesis of Tert-butyl N-(5-methylthiophen-2-yl)carbamate involves several key steps that highlight its importance as a synthetic intermediate. Typically, the carbamate group is introduced through a reaction between an amine derivative and phosgene or its equivalents, followed by protection with a tert-butyl group. The thiophene ring can be synthesized via various methods, including the cyclization of 2-aminothiophenes or cross-coupling reactions involving pre-formed thiophene fragments. The combination of these synthetic strategies allows for the efficient preparation of this compound in good yields and purity.

One of the most compelling aspects of Tert-butyl N-(5-methylthiophen-2-yl)carbamate is its potential as a lead compound for drug discovery. Researchers have utilized computational methods to predict its biological activity by modeling its interaction with target proteins. These studies suggest that this compound may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Additionally, experimental studies have demonstrated that derivatives of this compound can modulate signaling pathways that are crucial for cell proliferation and differentiation.

The versatility of Tert-butyl N-(5-methylthiophen-2-yl)carbamate as a synthetic intermediate has also been highlighted in recent patents and scientific literature. For example, it has been used in the preparation of novel heterocyclic compounds that exhibit enhanced pharmacological properties. The ability to functionalize both the carbamate and thiophene moieties allows for further derivatization, enabling chemists to tailor the molecular structure for specific applications. This flexibility makes it an attractive candidate for library screening programs aimed at identifying new drug candidates.

The chemical stability and reactivity profile of Tert-butyl N-(5-methylthiophen-2-yl)carbamate are also important considerations in its application within pharmaceutical research. The tert-butyl group provides stability under various reaction conditions while maintaining accessibility for further functionalization. This balance between stability and reactivity is crucial for multi-step synthetic routes where intermediates must be isolated and purified without degradation. Furthermore, the electron-rich nature of the thiophene ring enhances electrophilic substitution reactions, making it possible to introduce additional functional groups at specific positions on the ring.

In conclusion, Tert-butyl N-(5-methylthiophen-2-yl)carbamate (CAS No. 62188-21-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and drug development. Its unique structural features, including the tert-butyl group and 5-methylthiophen-2-yl moiety, contribute to its versatility as a synthetic intermediate and lead compound. Recent research highlights its potential applications in modulating biological pathways relevant to various diseases, making it a valuable asset in medicinal chemistry research.